Cas no 87220-52-8 (3-Benzoxepin-2(1H)-one, 4,5-dihydro-)

3-Benzoxepin-2(1H)-one, 4,5-dihydro- structure
87220-52-8 structure
Product Name:3-Benzoxepin-2(1H)-one, 4,5-dihydro-
CAS No:87220-52-8
MF:C10H10O2
MW:162.185203075409
CID:658878
PubChem ID:10964824
Update Time:2025-04-19

3-Benzoxepin-2(1H)-one, 4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3-Benzoxepin-2(1H)-one, 4,5-dihydro-
    • 2,5-dihydro-1H-3-benzoxepin-4-one
    • DTXSID00449990
    • 4,5-dihydro-1H-3-benzoxepin-2-one
    • 87220-52-8
    • 4,5-dihydro-1H-[3]benzoxepin-2-one
    • Inchi: 1S/C10H10O2/c11-10-7-9-4-2-1-3-8(9)5-6-12-10/h1-4H,5-7H2
    • InChI Key: PVNBMBVFRXCGKO-UHFFFAOYSA-N
    • SMILES: O1C(CC2C=CC=CC=2CC1)=O

Computed Properties

  • Exact Mass: 162.068079557g/mol
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3Ų
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